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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of AMCA-X SE (6-((7-amino-
4-methylcoumarin-3-acetyl)amino)hexanoic acid, succinimidyl ester), a widely used blue
fluorescent dye for labeling biomolecules. This document details its chemical structure,
physicochemical properties, and experimental protocols for its application in biological
research.

Core Properties of AMCA-X SE

AMCA-X SE is an amine-reactive fluorescent probe belonging to the coumarin family of dyes. It
is characterized by its bright blue fluorescence, making it a valuable tool for various
applications, including immunofluorescence, flow cytometry, and fluorescence microscopy.

Chemical Structure

The chemical structure of AMCA-X SE consists of a 7-amino-4-methylcoumarin fluorophore
linked to a succinimidyl ester (SE) reactive group via a seven-atom aminohexanoyl spacer,
referred to as the "X" spacer. This spacer separates the fluorophore from the target
biomolecule, which can help to reduce potential quenching of the fluorescence that may occur
upon conjugation.[1]
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Full Chemical Name: 6-((7-amino-4-methylcoumarin-3-acetyl)amino)hexanoic acid,

succinimidyl ester[2]

Chemical Structure Diagram:

Caption: Chemical structure of AMCA-X SE.

Physicochemical and Spectral Properties

A summary of the key quantitative data for AMCA-X SE is presented in the table below. These

properties are essential for designing and interpreting experiments involving this fluorophore.

Property Value Reference(s)
Molecular Formula C22H25N307 [2][3]
Molecular Weight 443.45 g/mol [2][3]
Appearance White solid [2][3]
Solubility DMSO, DMF [21[3]
Excitation Maximum (Aex) 353 nm (in MeOH) [2][3]
Emission Maximum (Aem) 442 nm (in MeOH) [2][3]
Molar Extinction Coefficient (g)
19,000 cm~tM-1 [4]
at 350 nm
Molar Extinction Coefficient (g)
8,290 cm~IM—1 [4]
at 280 nm
Fluorescence Quantum Yield ~0.91 (for parent AMCA 5]
(Pf) fluorophore)
Storage Conditions -20°C, protect from light [2][3]
Experimental Protocols
Labeling of Proteins and Antibodies
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The succinimidyl ester (SE) moiety of AMCA-X SE reacts with primary amines (e.g., the side
chain of lysine residues and the N-terminus) on proteins and other biomolecules to form stable
amide bonds.

Reaction Mechanism:
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Caption: Reaction of AMCA-X SE with a primary amine.
General Protocol for Protein Labeling:
o Protein Preparation:

o Dissolve the protein to be labeled in an amine-free buffer (e.g., PBS, MES, HEPES) at a
pH of 8.0-9.0. Arecommended protein concentration is 2-10 mg/mL.

o Ensure the buffer does not contain primary amines (e.g., Tris or glycine) as these will
compete with the labeling reaction.

e AMCA-X SE Stock Solution Preparation:
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o Immediately before use, dissolve AMCA-X SE in anhydrous DMSO or DMF to a
concentration of 10 mg/mL.

o Conjugation Reaction:

o Add the appropriate amount of the AMCA-X SE stock solution to the protein solution while
gently vortexing. The recommended molar ratio of dye to protein is typically between 5:1
and 20:1. This should be optimized for each specific protein.

o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.
 Purification of the Conjugate:

o Remove the unreacted dye and byproducts by size exclusion chromatography (e.g., a
Sephadex G-25 column), dialysis, or spin filtration.

Workflow for Protein Labeling:

(Prepare AMCA-X SE Stock (DMSO/DMF))

— —>
Prepare Protein Solution (pH 8-9) | Mixand Incubate (1-2h, RT, dark) Purify Conjugate (e.g., SEC) Characterize Conjugate

Click to download full resolution via product page

Caption: Experimental workflow for protein labeling.

Labeling of Amine-Modified Oligonucleotides

AMCA-X SE can be used to label oligonucleotides that have been synthesized with a primary
amine modification, typically at the 5' or 3' end.

Protocol for Oligonucleotide Labeling:
» Oligonucleotide Preparation:

o Dissolve the amine-modified oligonucleotide in an amine-free buffer (e.g., 0.1 M sodium
bicarbonate, pH 8.5) to a concentration of 1-5 mg/mL.
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e AMCA-X SE Stock Solution Preparation:
o Prepare a fresh 10 mg/mL stock solution of AMCA-X SE in anhydrous DMSO or DMF.
o Conjugation Reaction:

o Add a 10- to 20-fold molar excess of the AMCA-X SE stock solution to the oligonucleotide
solution.

o Incubate the reaction for 2-4 hours at room temperature in the dark.
« Purification of the Labeled Oligonucleotide:

o Purify the labeled oligonucleotide from unreacted dye using ethanol precipitation, followed
by gel electrophoresis or HPLC.

Application Example: Visualization of Signaling
Pathways

Fluorescently labeled antibodies are powerful tools for visualizing the localization and dynamics
of proteins within cellular signaling pathways. For instance, an antibody targeting a key protein
in the Mitogen-Activated Protein Kinase (MAPK) signaling pathway can be labeled with AMCA-
X SE for immunofluorescence studies.

MAPK Signaling Pathway:
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Caption: Visualization of ERK in the MAPK pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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